Cas no 2229528-06-5 (1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid)

1-(Cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative characterized by its unique structural features, including a cyclohexylmethyl substituent and a difluorinated cyclopropane ring. The presence of fluorine atoms enhances the compound's stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclopropane core contributes to steric constraints, potentially improving binding affinity in target applications. The carboxylic acid functionality allows for further derivatization, enabling its use in the development of bioactive molecules. This compound is particularly suited for research requiring fluorinated building blocks with tailored physicochemical properties.
1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid structure
2229528-06-5 structure
Product Name:1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid
CAS No:2229528-06-5
MF:C11H16F2O2
MW:218.240350723267
CID:5929976
PubChem ID:165634017
Update Time:2025-06-11

1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid
    • EN300-2005324
    • 2229528-06-5
    • Inchi: 1S/C11H16F2O2/c12-11(13)7-10(11,9(14)15)6-8-4-2-1-3-5-8/h8H,1-7H2,(H,14,15)
    • InChI Key: YHDHPWFRBHQGJU-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C(=O)O)CC1CCCCC1)F

Computed Properties

  • Exact Mass: 218.11183607g/mol
  • Monoisotopic Mass: 218.11183607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(Cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic Acid (CAS: 2229528-06-5)

The compound 1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2229528-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and difluoromethyl group, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activities, particularly in the context of enzyme inhibition and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient production via a multi-step process involving cyclopropanation and subsequent functionalization. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported preliminary data on its inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

Further investigations into the biological activity of 1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid have revealed its interaction with key metabolic enzymes. A recent Nature Chemical Biology article demonstrated that this compound acts as a selective inhibitor of cytochrome P450 enzymes, which are critical in drug metabolism. This property could be leveraged to improve the pharmacokinetic profiles of co-administered drugs, reducing unwanted side effects and enhancing therapeutic efficacy.

In addition to its enzyme inhibitory properties, the compound has shown promise in preclinical models of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid exhibited neuroprotective effects in vitro and in vivo, potentially through modulation of oxidative stress pathways. These findings open new avenues for developing therapies targeting Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and advanced delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(cyclohexylmethyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and diverse biological activities make it a compelling subject for future research, particularly in the development of novel therapeutics for inflammatory and neurodegenerative disorders.

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